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Compound of Interest

Compound Name:
2-bromo-N-

phenethylbenzenesulfonamide

Cat. No.: B1274951 Get Quote

Technical Guide: 2-bromo-N-
phenethylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties, a

representative synthetic protocol, and a generalized experimental workflow for 2-bromo-N-
phenethylbenzenesulfonamide. This document is intended to serve as a foundational

resource for researchers and professionals engaged in chemical synthesis and drug

development.

Core Molecular Data
The fundamental molecular properties of 2-bromo-N-phenethylbenzenesulfonamide have

been determined and are summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₁₄H₁₄BrNO₂S PubChem[1]

Molecular Weight 340.24 g/mol PubChem[1]

IUPAC Name

2-bromo-N-(2-

phenylethyl)benzenesulfonami

de

PubChem[1]

CAS Number 849141-69-1

Representative Synthetic Protocol
While a specific, peer-reviewed synthesis protocol for 2-bromo-N-
phenethylbenzenesulfonamide is not readily available in the surveyed literature, a general

and widely established method for the synthesis of N-substituted benzenesulfonamides can be

applied. The following protocol is a representative example based on the reaction of a

benzenesulfonyl chloride with a primary amine.

Reaction: 2-Bromobenzenesulfonyl chloride reacts with phenethylamine in the presence of a

base, such as pyridine, to yield 2-bromo-N-phenethylbenzenesulfonamide.

Materials:

2-Bromobenzenesulfonyl chloride

Phenethylamine

Pyridine (or another suitable base like triethylamine)

Anhydrous dichloromethane (or another suitable aprotic solvent)

Hydrochloric acid (e.g., 1M aqueous solution)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Solvents for chromatography (e.g., hexane and ethyl acetate)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., nitrogen or argon), dissolve phenethylamine (1.0

equivalent) in anhydrous dichloromethane.

Addition of Base: Add pyridine (1.1 to 1.5 equivalents) to the solution and cool the mixture to

0 °C in an ice bath.

Addition of Sulfonyl Chloride: Dissolve 2-bromobenzenesulfonyl chloride (1.0 equivalent) in a

minimal amount of anhydrous dichloromethane and add it dropwise to the stirred amine

solution at 0 °C.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and

stir for several hours (the reaction progress can be monitored by thin-layer chromatography,

TLC).

Workup:

Once the reaction is complete, quench the reaction by adding 1M hydrochloric acid to

neutralize the excess base.

Transfer the mixture to a separatory funnel and extract the organic layer.

Wash the organic layer sequentially with 1M hydrochloric acid, water, saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent and concentrate the organic solvent under reduced pressure to

obtain the crude product.
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Purify the crude product by column chromatography on silica gel, using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure 2-bromo-N-
phenethylbenzenesulfonamide.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy.

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis and purification of an

N-substituted benzenesulfonamide, applicable to the preparation of 2-bromo-N-
phenethylbenzenesulfonamide.
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Caption: A generalized workflow for the synthesis of N-substituted benzenesulfonamides.

This guide provides essential information for researchers working with 2-bromo-N-
phenethylbenzenesulfonamide. The provided synthetic protocol is a general representation

and may require optimization for specific laboratory conditions and desired purity levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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